Cas no 2228719-32-0 (1-methyl-3-1-(piperidin-4-yl)ethyl-1H-indole)

• Product Name: 1-methyl-3-1-(piperidin-4-yl)ethyl-1H-indole
• CAS No: 2228719-32-0
• MF: C₁₆H₂₂N₂
• MW: 242.359283924103
• CID: 5798144
• PubChem ID: 165733934
• Update Time: 2025-11-03

1-methyl-3-1-(piperidin-4-yl)ethyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-1-(piperidin-4-yl)ethyl-1H-indole
• EN300-1781197
• 2228719-32-0
• 1-methyl-3-[1-(piperidin-4-yl)ethyl]-1H-indole

• Inchi： 1S/C16H22N2/c1-12(13-7-9-17-10-8-13)15-11-18(2)16-6-4-3-5-14(15)16/h3-6,11-13,17H,7-10H2,1-2H3
• InChI Key： DQPWPPHPUGHSKG-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C(C)C1=CN(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 242.178298710g/mol
• Monoisotopic Mass: 242.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17Ų

Additional information on 1-methyl-3-1-(piperidin-4-yl)ethyl-1H-indole

1-Methyl-3-(1-Piperidin-4-Yl)Ethyl-1H-lndole (CAS No. 2228719-32-0): A Comprehensive Overview

The compound 1-methyl-3-(1-piperidin-4-yl)ethyl-1H-lndole (CAS No. 2228719-32-0) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its indole core with a methyl group at position 1 and a piperidinyl ethyl substituent at position 3, exhibits unique chemical properties and potential applications. Recent advancements in synthetic methodologies and computational modeling have shed new light on its structure-function relationships, making it a subject of intense research interest.

Indole derivatives have long been recognized for their biological activity and structural versatility. The indole ring system, composed of a benzene ring fused to a pyrrole ring, serves as a scaffold for numerous natural products and synthetic compounds. In the case of CAS No. 2228719-32-0, the substitution pattern at positions 1 and 3 introduces additional complexity and functionality to the molecule. The methyl group at position 1 contributes to the molecule's hydrophobicity, while the piperidinyl ethyl group at position 3 introduces a nitrogen-containing heterocyclic structure that can participate in hydrogen bonding and other non-covalent interactions.

Recent studies have explored the synthesis of CAS No. 2228719-32-0 using various strategies, including palladium-catalyzed cross-coupling reactions and organocatalytic processes. These methods have not only improved the efficiency of synthesis but also enabled access to structurally related analogs for further exploration. For instance, researchers have employed Suzuki-Miyaura coupling reactions to introduce diverse substituents onto the indole core, thereby expanding the chemical space of this class of compounds.

The chemical properties of CAS No. 2228719-32-0 are heavily influenced by its substituents. The piperidinyl group imparts basicity to the molecule, which can be modulated by altering the substitution pattern or introducing additional functional groups. This property makes it a promising candidate for applications in drug design, where pH-responsive behavior is desirable. Furthermore, computational studies using density functional theory (DFT) have provided insights into the electronic structure of the molecule, revealing its potential as an electron-deficient aromatic system with applications in organic electronics.

In terms of biological activity, CAS No. 2228719-32-0 has shown promise in preliminary assays targeting various enzymes and receptors. For example, it has demonstrated moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound in anticancer drug discovery. Additionally, its ability to modulate ion channels has raised interest in its application as a neuroprotective agent.

The application potential of CAS No. 2228719-3